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Compound of Interest

Compound Name: Acetyl Pentapeptide-1

Cat. No.: B10821422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetyl Pentapeptide-1 is a synthetic peptide with the sequence Ac-Arg-Lys-Asp-Val-Tyr-OH.

[1] In the field of dermatology and cosmetic science, it is recognized for its potential to soothe

sensitive skin and enhance the skin's natural defense mechanisms.[1] The proposed

mechanism of action involves the suppression of inflammatory mediators like interleukins,

which in turn reduces the activity of matrix metalloproteinases (MMPs) responsible for the

degradation of extracellular matrix proteins such as collagen and elastin.[1] Accurate and

robust analytical methods are crucial for the quality control, formulation development, and

pharmacokinetic studies of products containing Acetyl Pentapeptide-1. Liquid

chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique

for the precise identification and quantification of this peptide.

This document provides detailed application notes and protocols for the mass spectrometry

analysis of Acetyl Pentapeptide-1.
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Property Value Reference

Sequence Ac-Arg-Lys-Asp-Val-Tyr-OH [1]

Molecular Formula C32H51N9O10 [1]

Molecular Weight 721.81 g/mol [1]

Purity ≥95% (typical for standards) [2]

Appearance White powder [1]

Theoretical Mass Spectrometry Data
The following table summarizes the theoretical mass-to-charge ratios (m/z) for the precursor

ion and the major fragment ions (b and y ions) of Acetyl Pentapeptide-1. N-terminal

acetylation is known to promote the formation of b-ions during fragmentation.[1][3]

Ion Type Sequence Theoretical m/z

[M+H]+ Ac-Arg-Lys-Asp-Val-Tyr 722.8

[M+2H]2+ Ac-Arg-Lys-Asp-Val-Tyr 361.9

b1 Ac-Arg 199.1

b2 Ac-Arg-Lys 327.2

b3 Ac-Arg-Lys-Asp 442.2

b4 Ac-Arg-Lys-Asp-Val 541.3

y1 Tyr 182.1

y2 Val-Tyr 281.2

y3 Asp-Val-Tyr 396.2

y4 Lys-Asp-Val-Tyr 524.3

Note: The listed m/z values are for the singly charged ions unless otherwise specified. The

actual observed fragmentation pattern and ion intensities may vary depending on the
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instrument and experimental conditions.

Signaling Pathway
Acetyl Pentapeptide-1 is understood to modulate inflammatory responses in the skin. A

simplified representation of its proposed mechanism of action is the downregulation of

interleukin signaling, leading to reduced degradation of key skin matrix proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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